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Compound of Interest

Compound Name: DO 710

Cat. No.: B1230134

For researchers, scientists, and drug development professionals leveraging high-vacuum
systems, the performance of diffusion pump fluids is critical. Dow Corning 710 (DC 710), a
polyphenylmethylsiloxane fluid, is frequently employed in such applications due to its thermal
stability and low vapor pressure. However, its use in high-vacuum environments presents a
unique set of challenges. This technical support center provides troubleshooting guidance and
frequently asked questions (FAQSs) to address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is DO 710 and why is it used in high-vacuum systems?

Al: DO 710, also known as DC 710, is a silicone-based fluid valued for its low vapor pressure,
high thermal stability, and resistance to oxidation. These properties make it suitable for use in
diffusion pumps to create high-vacuum conditions (in the range of 106 to 10~ torr) necessary
for various scientific instruments and processes.

Q2: What are the primary challenges associated with using DO 710 in a high-vacuum
environment?

A2: The main challenges include:

o Outgassing: The release of volatile substances from the fluid, which can contaminate the
vacuum chamber and sensitive components.
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o Thermal Degradation: At high operating temperatures, the fluid can break down, producing
lighter molecular weight fragments that increase the system's base pressure.

e Backstreaming: The migration of oil vapor from the diffusion pump into the vacuum chamber,
leading to sample contamination.

» Material Compatibility: DO 710 can cause certain materials, such as silicone-based
elastomers, to swell.

Q3: What is the vapor pressure of DO 710 at typical operating temperatures?

A3: The vapor pressure of DO 710 is a critical factor in its performance. Below is a summary of
its vapor pressure at various temperatures.

Temperature (°C) Vapor Pressure (kPa)
149 0.01

232 0.2

260 0.5

288 13

316 29

371 11.0

Note: These values are approximate and can vary slightly based on the specific batch and
measurement conditions.

Troubleshooting Guide

This guide addresses common problems encountered when using DO 710 in high-vacuum
systems.

Problem 1: Higher than expected base pressure in the vacuum chamber.
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Possible Cause Troubleshooting Steps

1. Visual Inspection: Check the color of the DO
710 fluid. A darkened or cloudy appearance can
indicate thermal breakdown. 2. Mass

DO 710 Degradation Spectrometry: Use a residual gas analyzer
(RGA) to check for the presence of low
molecular weight siloxanes or benzene, which

are potential degradation products.

1. Leak Detection: Perform a leak check of the

vacuum system using a helium leak detector. 2.
System Leak _ _ _

Seal Inspection: Examine all seals and O-rings

for signs of degradation or improper seating.

1. Component Cleaning: Ensure all components
o within the vacuum chamber are thoroughly
Contamination ]
cleaned and baked out to remove volatile

contaminants.

Problem 2: Contamination of samples or sensitive surfaces within the vacuum chamber.

Possible Cause Troubleshooting Steps

1. Baffle Check: Ensure that the diffusion
pump's cold cap and baffles are functioning

Ol Backstreaming correctly. 2. Proper Operating Procedure: Avoid
exposing the hot diffusion pump fluid to air, as
this can accelerate degradation and increase

backstreaming.[1]

1. Fluid Degassing: Before use, it is advisable to
High Outgassing Rate degas the DO 710 fluid to remove any dissolved

gases.

Problem 3: Swelling or degradation of vacuum system components.
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Possible Cause Troubleshooting Steps

1. Component Material Review: Verify that all
materials in contact with DO 710 are
) o compatible. Avoid using silicone-based
Material Incompatipility elastomers for seals and O-rings where direct
contact occurs. Viton or other fluoroelastomers

are generally more suitable.

Experimental Protocols

Protocol 1: Outgassing Rate Measurement of DO 710

This protocol outlines a procedure based on the principles of ASTM E595 to determine the
outgassing characteristics of DO 710.

Objective: To quantify the Total Mass Loss (TML) and Collected Volatile Condensable Materials
(CVCM) of DO 710 under high-vacuum and elevated temperature conditions.

Materials:

DO 710 fluid sample

Vacuum chamber capable of reaching <5 x 10~> torr

Temperature-controlled sample holder (125°C)

Temperature-controlled collector plate (25°C)

Analytical balance with a resolution of at least 1 microgram

Procedure:

o Sample Preparation: Accurately weigh a clean, empty sample container. Add a known mass
of DO 710 fluid to the container and re-weigh.

o Collector Plate Preparation: Thoroughly clean and weigh the collector plate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1230134?utm_src=pdf-body
https://www.benchchem.com/product/b1230134?utm_src=pdf-body
https://www.benchchem.com/product/b1230134?utm_src=pdf-body
https://www.benchchem.com/product/b1230134?utm_src=pdf-body
https://www.benchchem.com/product/b1230134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Vacuum Chamber Setup: Place the sample container in the temperature-controlled holder
and position the collector plate in its holder within the vacuum chamber.

o Pump Down and Bakeout: Evacuate the chamber to the target pressure. Heat the sample
holder to 125°C and maintain the collector plate at 25°C.

e Test Duration: Maintain these conditions for 24 hours.

o Post-Test Measurement: After 24 hours, cool the sample and collector plate to room
temperature before venting the chamber.

o Data Calculation:

o Reweigh the sample container to determine the final mass of the DO 710. Calculate the
TML as a percentage of the initial mass.

o Reweigh the collector plate to determine the mass of condensed volatiles. Calculate the
CVCM as a percentage of the initial sample mass.

Visualizations
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Caption: Troubleshooting workflow for high base pressure issues.
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Caption: Factors influencing challenges with DO 710 in high vacuum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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